Cas no 185387-36-4 ((2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid)
185387-36-4 structure
Product Name:(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid
CAS No:185387-36-4
MF:C6H9NO4
MW:159.139961957932
CID:184355
PubChem ID:2733519
Update Time:2025-04-19
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S)-3-(Carboxymethyl)azetidine-2-carboxylic acid
- (2S,3S)-Trans-3-(Carboxymethyl)-Azetidine-2-Acetic Acid
- 3-Azetidineacetic acid,2-carboxy-, (2S,3S)-
- NULL
- T-CAA
- (+)-TRANS-2-CARBOXYAZETIDINE-3-ACETIC ACID
- (2S-trans)-2-Carboxy-3-azetidineacetic Acid
- 3-Azetidineaceticacid,2-carboxy-,(2S-trans)-(9CI)
- (2S,3S)-TRANS-3-(CARBOXYMETHYL)AZETIDINE-2-CARBOXYLIC ACID
- (2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic acid,98%
- (2S,3S)-TRANS-3-(CARBOXYMETHYL)-AZETIDINE-2-ACETIC ACID 98%
- 185387-36-4
- BDBM50288204
- (2S,3S)-3-(CARBOXYLATOMETHYL)AZETIDIN-1-IUM-2-CARBOXYLATE
- 3-Azetidineacetic acid, 2-carboxy-, (2S,3S)-
- (2S,3S)-3-(carboxymethyl)azetidine-2-carboxylicacid
- A812954
- (2S,3S)-3-Carboxymethyl-azetidine-2-carboxylic acid
- CHEMBL314690
- J-011895
- (2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid
-
- Inchi: 1S/C6H9NO4/c8-4(9)1-3-2-7-5(3)6(10)11/h3,5,7H,1-2H2,(H,8,9)(H,10,11)/t3-,5-/m0/s1
- InChI Key: FQUPICCTRPWMDZ-UCORVYFPSA-N
- SMILES: OC([C@@H]1[C@@H](CC(=O)O)CN1)=O
Computed Properties
- Exact Mass: 173.06900
- Monoisotopic Mass: 159.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: -2
- Topological Polar Surface Area: 96.9
Experimental Properties
- Color/Form: White crystals
- Density: 1.4093 (rough estimate)
- Melting Point: Not available
- Boiling Point: 284.61°C (rough estimate)
- Flash Point: Not available
- Refractive Index: 1.4860 (estimate)
- PSA: 86.63000
- LogP: -0.14740
- Solubility: Soluble in water
- Vapor Pressure: Not available
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: S24/25
- Safety Term:S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C179850-2mg |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid |
185387-36-4 | 2mg |
$ 230.00 | 2023-04-18 | ||
| TRC | C179850-5mg |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid |
185387-36-4 | 5mg |
$ 483.00 | 2023-04-18 | ||
| TRC | C179850-10mg |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid |
185387-36-4 | 10mg |
$ 879.00 | 2023-04-18 | ||
| TRC | C179850-25mg |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid |
185387-36-4 | 25mg |
$ 1912.00 | 2023-04-18 | ||
| TRC | C179850-250mg |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid |
185387-36-4 | 250mg |
$ 19000.00 | 2023-09-08 |
(2S,3S)-trans-3-(Carboxymethyl)-azetidine-2-acetic Acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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